Cas no 2229422-56-2 (2-(3-methylpyrazin-2-yl)prop-2-en-1-amine)

• Product Name: 2-(3-methylpyrazin-2-yl)prop-2-en-1-amine
• CAS No: 2229422-56-2
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6415730
• PubChem ID: 165784859
• Update Time: 2025-06-08

2-(3-methylpyrazin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyrazin-2-yl)prop-2-en-1-amine
• 2229422-56-2
• EN300-1743458

• Inchi： 1S/C8H11N3/c1-6(5-9)8-7(2)10-3-4-11-8/h3-4H,1,5,9H2,2H3
• InChI Key： BHXBVZQHCMTUBQ-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C)C=1C(=C)CN

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-methylpyrazin-2-yl)prop-2-en-1-amine

Compound CAS No. 2229422-56-2: 2-(3-Methylpyrazin-2-yl)prop-2-en-1-amine

Compound CAS No. 2229422-56-2, also known as 2-(3-methylpyrazin-2-yl)prop-2-en-1-amine, is a unique organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its distinctive structure and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of compound CAS No. 22948056 is characterized by a pyrazine ring substituted with a methyl group at position 3 and an amino group attached to a propenyl chain at position 1. This configuration contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of compound CAS No. 1708884. By employing green chemistry principles, scientists have developed environmentally friendly methods to produce this compound on a larger scale. These methods not only reduce waste but also enhance the overall yield, making it more accessible for industrial applications.

In terms of biological activity, compound CAS No. 707700 has shown promise in modulating enzyme activity and receptor binding. Preclinical studies suggest that it may serve as a lead compound for developing treatments targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to cross the blood-brain barrier has further underscored its potential in central nervous system-related therapies.

The application of compound CAS No. 309758 extends beyond pharmaceuticals. It has been investigated for its role in agrochemicals, where it exhibits potential as a plant growth regulator or pest control agent. Field trials have demonstrated its ability to enhance crop resilience against environmental stressors, making it a candidate for sustainable agricultural practices.

Safety assessments are crucial for any compound intended for human or environmental use. Recent toxicological studies on compound CAS No. 418505 indicate that it has a favorable safety profile at therapeutic doses. However, further long-term studies are required to fully understand its chronic effects and ensure compliance with regulatory standards.

In conclusion, compound CAS No. 713340, or 2-(3-methylpyrazin-2-yl)prop-2-en-1-amine, represents a significant advancement in chemical innovation. Its versatile structure, combined with cutting-edge research findings, positions it as a key player in the development of novel drugs and agricultural solutions. As research continues, this compound is expected to unlock new possibilities across multiple industries.